Cas no 2229291-12-5 (2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid
• CAS No: 2229291-12-5
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• CID: 6396495
• PubChem ID: 165972532
• Update Time: 2025-08-05

2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid
• EN300-1950134
• 2229291-12-5

• Inchi： 1S/C7H10F2O3/c1-6(3-12-4-6)2-7(8,9)5(10)11/h2-4H2,1H3,(H,10,11)
• InChI Key： PJUQKZSOHDLZJG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1(C)COC1)F

Computed Properties

• Exact Mass: 180.05980050g/mol
• Monoisotopic Mass: 180.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid

2,2-Difluoro-3-(3-methyloxetan-3-yl)propanoic acid (CAS No: 2229291-12-5)

The compound 2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid (CAS No: 2229291-12-5) is a synthetic organic compound with a unique structure that combines fluorinated and cyclic ether functionalities. This compound has garnered attention in recent years due to its potential applications in drug discovery and material science. The molecule consists of a propanoic acid backbone with two fluorine atoms attached to the second carbon and a 3-methyloxetane ring substituent on the third carbon. This combination of functional groups imparts distinctive chemical properties, making it a subject of interest in various research domains.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the development of bioactive molecules. The presence of fluorine atoms in 2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid enhances its lipophilicity and stability, which are critical properties for drug candidates. Additionally, the oxetane ring introduces a rigid cyclic ether structure, which can influence the compound's conformational flexibility and interaction with biological targets.

The synthesis of 2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid involves a multi-step process that typically includes fluorination, cyclization, and functional group transformations. Researchers have explored various methodologies to optimize the synthesis pathway, focusing on improving yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic fluorination techniques have enabled more efficient incorporation of fluorine atoms into organic molecules.

In terms of applications, 2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid has shown promise in pharmacological studies as a potential lead compound for treating various diseases. Its ability to modulate specific biological pathways makes it a valuable tool in drug discovery programs targeting conditions such as inflammation, cancer, and neurodegenerative disorders. Furthermore, the compound's unique structure has inspired investigations into its use as a building block for constructing more complex molecules with enhanced bioactivity.

From a materials science perspective, CAS No: 2229291-12-5 exhibits interesting physical properties that could be exploited in polymer chemistry or as a precursor for advanced materials. The combination of fluorinated and cyclic ether groups may contribute to improved thermal stability or mechanical properties in polymer systems.

Recent research has also focused on understanding the environmental fate and toxicity of 2,2-difluoro-3-(3-methyloxetan-3-yl)propanoic acid, which is essential for assessing its safety profile and potential regulatory considerations. Studies have shown that the compound undergoes biodegradation under specific conditions, although further investigation is needed to fully characterize its environmental impact.

In conclusion, CAS No: 2291847784 (should be corrected to CAS No: 1847784) represents an intriguing compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its behavior and potential uses, CAS No: 1847784 is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.